Cas no 919293-13-3 (Benz[h]isoquinoline-6-carboxylic acid, 9-chloro-)

• Product Name: Benz[h]isoquinoline-6-carboxylic acid, 9-chloro-
• CAS No: 919293-13-3
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• CID: 764576
• PubChem ID: 57455577
• Update Time: 2025-04-19

Benz[h]isoquinoline-6-carboxylic acid, 9-chloro- Chemical and Physical Properties

Names and Identifiers

• Benz[h]isoquinoline-6-carboxylic acid, 9-chloro-
• 9-chlorobenzo[h]isoquinoline-6-carboxylic acid
• 919293-13-3
• SCHEMBL4294298
• DTXSID50726622

• Inchi： 1S/C14H8ClNO2/c15-9-1-2-10-11(6-9)13-7-16-4-3-8(13)5-12(10)14(17)18/h1-7H,(H,17,18)
• InChI Key： CQLLXDPZVBCYFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)O)C=C3C=CN=CC3=C2C=1

Computed Properties

• Exact Mass: 257.0243562g/mol
• Monoisotopic Mass: 257.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2Ų